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Compound of Interest

Compound Name:
methyl N'-methyl-N-

nitrocarbamimidate

Cat. No.: B15201632

Get Quote

Executive Summary
Methyl N'-methyl-N-nitrocarbamimidate (systematically known as N,O-Dimethyl-N'-

nitroisourea; CAS: 255708-80-6) is a critical intermediate in the synthesis of third-generation

neonicotinoid insecticides, specifically Dinotefuran.[1] Achieving high purity (>99.0%) is

essential to prevent side reactions in subsequent guanidinylation steps and to ensure the

stability of the final API.

This guide details a recrystallization protocol designed to remove common process impurities

such as O-methyl-N-nitroisourea, methylamine salts, and thermal degradation byproducts. The

method utilizes a Methanol/Water solvent system, balancing high recovery yields with superior

impurity rejection.
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Property Specification

Chemical Name N,O-Dimethyl-N'-nitroisourea

Synonyms
Methyl N'-methyl-N-nitrocarbamimidate; N-

methyl-N'-nitro-O-methylisourea

CAS Number 255708-80-6

Molecular Formula

C

H

N

O

Molecular Weight 133.11 g/mol

Target Melting Point 150–152 °C (High Purity Form)

Solubility
Soluble in Methanol, Ethanol, DMF; Sparingly

soluble in Water, Hexane.

Safety & Handling (Critical)
WARNING: Energetic Nitro Compound.

Thermal Instability: Nitroisoureas possess high energy density. While stable at room

temperature, they can decompose violently if heated beyond their melting point or subjected

to adiabatic thermal runaway. Never heat the dry solid above 60°C.

Toxicity: Irritating to eyes, skin, and respiratory system. Potential mutagenicity (characteristic

of N-nitroso/N-nitro compounds).

PPE: Full chemical resistant suit, nitrile gloves (double-gloved), safety goggles, and face

shield. Work within a fume hood behind a blast shield.
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The purification relies on the significant solubility differential of the target compound in

Methanol (good solvent) versus Water (anti-solvent).

Methanol (MeOH): Dissolves the carbamimidate readily at elevated temperatures (50–60°C).

Water: Acts as a powerful anti-solvent. It also effectively retains ionic impurities (e.g.,

methylamine hydrochloride) in the mother liquor.

Alternative: Ethanol can be substituted for Methanol if toxicity concerns dictate, though

solubility is slightly lower.

Detailed Recrystallization Protocol
Equipment Required[2][3][4][5][6]

Jacketed glass reactor or round-bottom flask with reflux condenser.

Mechanical stirrer (overhead) or magnetic stir bar.

Temperature probe (internal).

Vacuum filtration setup (Buchner funnel).

Vacuum drying oven.

Step-by-Step Procedure
Phase 1: Dissolution[2]

Charge: Place 100 g of crude Methyl N'-methyl-N-nitrocarbamimidate into the reactor.

Solvent Addition: Add 400–500 mL of Methanol (Ratio ~1:4 to 1:5 w/v).

Heating: Slowly heat the mixture to 55–60°C with stirring. Do not exceed the boiling point of

methanol (64.7°C) significantly to avoid thermal stress on the nitro group.

Check: Ensure complete dissolution. The solution should be clear or slightly yellow.

Note: If insoluble particles remain (likely inorganic salts), filter the hot solution through a

pre-heated sintered glass funnel or Celite pad.
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Phase 2: Decolorization (Optional)
If the crude material is dark yellow/brown, add 1–2 g (1-2 wt%) of Activated Carbon.

Stir at 55°C for 15–20 minutes.

Hot Filtration: Filter immediately while hot to remove the carbon. Return the filtrate to a clean

reactor.

Phase 3: Crystallization
Initial Cooling: Cool the methanolic solution slowly to 40°C.

Seeding (Recommended): Add a small amount (0.1 g) of pure seed crystals to induce

controlled nucleation. This prevents "oiling out."

Anti-Solvent Addition: Slowly add Water (approx. 100–150 mL) dropwise over 30 minutes.

Observation: The solution will turn turbid as the cloud point is reached.

Final Cooling: Cool the slurry to 0–5°C over a period of 1–2 hours.

Aging: Hold at 0–5°C for 1 hour to maximize yield and crystal growth.

Phase 4: Isolation and Drying
Filtration: Filter the cold slurry using vacuum filtration.

Washing: Wash the filter cake with 50 mL of cold Methanol/Water (1:1 mixture). This

displaces the mother liquor without dissolving significant product.

Drying: Transfer the wet cake to a vacuum oven.

Temperature: Set to 40–45°C. Strict Limit: Do not exceed 50°C.

Pressure: < 100 mbar.

Duration: Dry until constant weight is achieved (typically 4–6 hours).
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Process Visualization (Workflow)
Start: Crude Material

(Methyl N'-methyl-N-nitrocarbamimidate)

Dissolution
Solvent: Methanol (1:5 w/v)

Temp: 55-60°C

Hot Filtration
(Remove salts/carbon)

Optional Carbon Treat.

Nucleation
Cool to 40°C + Seeding

Anti-Solvent Addition
Add Water (Dropwise)

Crystallization
Cool to 0-5°C (Hold 1h)

Isolation
Vacuum Filtration

Washing
Cold MeOH/Water (1:1)

Mother Liquor
(Contains Impurities)

Drying
Vacuum Oven, 45°C

Final Product
White Crystalline Solid

MP: 150-152°C

Click to download full resolution via product page
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Caption: Optimized workflow for the purification of N,O-Dimethyl-N'-nitroisourea via

Methanol/Water recrystallization.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Oiling Out
Solution cooled too fast or too

much water added initially.

Re-heat to dissolve oil. Add

seed crystals at 40°C. Add

water more slowly.

Low Yield
Too much solvent (Methanol)

or insufficient cooling.

Concentrate the filtrate (mother

liquor) or increase the ratio of

Water (Anti-solvent).

Low Melting Point (<148°C)
Residual solvent or impurities

(O-methylisourea).

Dry for longer duration under

higher vacuum. Perform a

second recrystallization.

Color Retention
Thermal degradation or raw

material impurities.

Ensure temperature never

exceeds 60°C. Use activated

carbon in Phase 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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